
Thermophysical properties of n-
pentylcyclohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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An In-depth Technical Guide on the Thermophysical Properties of n-Pentylcyclohexane

Introduction
n-Pentylcyclohexane (also known as amylcyclohexane) is a cycloalkane hydrocarbon with the

chemical formula C11H22.[1][2] It is a colorless liquid with a mild odor.[3] This document

provides a comprehensive overview of the key thermophysical properties of n-

pentylcyclohexane, intended for researchers, scientists, and professionals in drug

development and other scientific fields. The data presented herein has been compiled from

various reputable sources, and experimental methodologies are detailed to ensure a thorough

understanding of the data's origin.

Core Thermophysical Properties
The following tables summarize the essential thermophysical properties of n-

pentylcyclohexane.
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General Properties Value Unit

Molecular Formula C11H22

Molar Mass 154.297 g/mol

CAS Number 4292-92-6

Melting Point -58 °C

Boiling Point 202 °C

Flash Point 63 °C

Density (at 20°C) 0.8 g/cm³

Refractive Index (at 20°C) 1.4445

Table 1: General and physical properties of n-pentylcyclohexane.[4]

Thermodynamic Properties Value Unit

Standard Liquid Enthalpy of

Combustion (ΔcH°liquid)
-7443.5 kJ/mol

Enthalpy of Formation at

Standard Conditions (Gas)

(ΔfH°gas)

-253.2 kJ/mol

Enthalpy of Vaporization at

Standard Conditions (ΔvapH°)
46.2 kJ/mol

Critical Temperature (Tc) 674 K

Critical Pressure (Pc) 2.37 MPa

Critical Density (ρc) 250 kg/m ³

Table 2: Thermodynamic properties of n-pentylcyclohexane.[5][6]
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Transport Properties Temperature (K) Value Unit

Dynamic Viscosity

(Liquid)
270 - 670

Varies with

temperature
Pa·s

Thermal Conductivity

(Liquid)
200 - 600

Varies with

temperature
W/(m·K)

Table 3: Transport properties of n-pentylcyclohexane over a range of temperatures.[1]

Temperature

Dependent

Properties

Property Temperature (K) Value Unit

Density (Liquid) 210 - 674
See source for data

points
kg/m ³

Speed of Sound

(Liquid)
288.15 - 333.15

See source for data

points
m/s

Surface Tension

Not explicitly found for

pure n-

pentylcyclohexane

N/m

Table 4: Temperature-dependent properties of n-pentylcyclohexane.[1][7]

Experimental Protocols
The determination of thermophysical properties relies on precise and validated experimental

methodologies. The following sections detail the common techniques used for measuring the

key properties of liquids like n-pentylcyclohexane.

Density Measurement
A common and accurate method for measuring the density of liquids is based on the

Archimedes principle.[8]
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Methodology:

A force sensor is used to measure the weight of a plummet in air.

The plummet is then submerged in the liquid sample (n-pentylcyclohexane), and the

buoyant force is measured.

The volume of the submerged plummet is varied using a precision linear stage to account for

surface tension forces.[8]

The density of the liquid is calculated from the buoyant force and the known volume of the

plummet.

Viscosity Measurement
The oscillating cup viscometer is a prevalent technique for determining the dynamic viscosity of

liquids.[8]

Methodology:

A cylindrical cup is filled with the liquid sample and is suspended by a torsion wire.

The cup is set into oscillation, and the damping of the oscillation, which is a function of the

liquid's viscosity, is measured.

The viscosity is determined by analyzing the decay of the oscillation's amplitude and period.

Modern setups may use image processing to simplify the measurement of the rotation.[8]

Speed of Sound Measurement
The pulse-echo technique is a widely used method for accurately measuring the speed of

sound in liquids.[9][10]

Methodology:

An ultrasonic pulse is generated by a transducer and transmitted through the liquid sample.

The pulse reflects off a reflector at a known distance and returns to the transducer.
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The time of flight for the pulse to travel to the reflector and back is precisely measured.

The speed of sound is calculated by dividing the round-trip distance by the measured time of

flight.

Thermal Conductivity Measurement
The transient hot-wire (THW) method is a standard and accurate technique for measuring the

thermal conductivity of liquids.[11][12]

Methodology:

A thin platinum wire is immersed in the liquid sample.

A constant current is passed through the wire, causing it to heat up.

The rate at which the wire's temperature increases is a function of the surrounding liquid's

thermal conductivity.

The thermal conductivity is determined by analyzing the transient temperature rise of the

wire, which is measured by its change in electrical resistance.[12]

Surface Tension Measurement
Several methods are available for measuring surface tension, including the capillary rise

method, the Du Noüy ring method, and the pendant drop method.[13][14][15]

Capillary Rise Method:

A capillary tube of a known radius is vertically inserted into the liquid.

The liquid rises in the capillary due to surface tension.

The height of the liquid column in the capillary is measured at equilibrium.

The surface tension is calculated based on the height of the liquid, the radius of the capillary,

the density of the liquid, and the contact angle.[13]
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Visualizations
The following diagrams illustrate the experimental workflow for determining thermophysical

properties and the relationship between measured and derived properties.

Sample Preparation

Property Measurement

Data Analysis and Reporting

Obtain n-pentylcyclohexane Sample

Purify Sample (e.g., distillation)

Characterize Purity (e.g., GC)
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Analyze Data and Calculate Uncertainties

Tabulate Results

Generate Technical Report

Click to download full resolution via product page
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Caption: Experimental workflow for determining thermophysical properties.
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Caption: Relationship between measured and derived thermophysical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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